N-(3,4-difluorophenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
• InChI: InChI=1S/C20H19F2N5O2S/c1-11(2)10-26-19(29)18-15(7-8-30-18)27-16(24-25-20(26)27)5-6-17(28)23-12-3-4-13(21)14(22)9-12/h3-4,7-9,11H,5-6,10H2,1-2H3,(H,23,28)
• InChI Key: YRGXJHYXVJTASF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C20H19F2N5O2S
• Molecular Weight: 431.5 g/mol
• CAS No.: 1189958-93-7

Description

N-(3,4-difluorophenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C20H19F2N5O2S and its molecular weight is 431.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Antitumor Activity

Compounds with similar structures have been synthesized and shown potent antitumor activity against a panel of human tumor cell lines. For instance, derivatives of annelated thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine exhibited strong antiproliferative activity up to nanomolar concentrations in vitro. The most active compounds demonstrated low toxicity and high potency in vivo, highlighting their potential as anticancer agents (Lauria et al., 2013).

Antimicrobial Activities

Several studies have focused on the antimicrobial properties of these compounds. For example, novel syntheses have led to compounds that displayed promising biological activity against both gram-positive and gram-negative bacteria, as well as fungal strains, suggesting their use as potential antimicrobial agents (El Azab & Abdel-Hafez, 2015).

Potential Therapeutic Uses

Antiasthma Agents

Research into the development of triazolo[1,5-c]pyrimidines as mediator release inhibitors for the treatment of asthma has shown that specific derivatives can significantly inhibit histamine release, a key factor in asthma pathophysiology. These findings suggest a potential therapeutic application in asthma management (Medwid et al., 1990).

Tubulin Inhibition Mechanism

The unique mechanism of tubulin inhibition by certain triazolopyrimidines, which promote tubulin polymerization in vitro without binding competitively with paclitaxel, underscores their potential as anticancer agents. These compounds are capable of overcoming resistance attributed to multidrug resistance transporter proteins, indicating their broad spectrum of anticancer activity (Zhang et al., 2007).